Cas no 832739-72-7 (1-(3-Chlorobenzyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-Chlorobenzyl)-1H-1,2,4-triazol-3-amine
• CAS No: 832739-72-7
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• MDL: MFCD03422585
• CID: 1027598
• PubChem ID: 7019336
• Update Time: 2025-04-20

1-(3-Chlorobenzyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-1H-1,2,4-triazol-3-amine
• MFCD03422585
• SCHEMBL2276412
• 1-[(3-chlorophenyl)methyl]-1,2,4-triazol-3-amine
• CNQNEIWBVLGIEA-UHFFFAOYSA-N
• CS-0269121
• 832739-72-7
• FT-0683357
• A864285
• DTXSID10427103
• VS-14089
• AKOS000305060
• 1-[(3-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(3-Chloro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• BB 0262818
• CHEMBL4560008
• EN300-228712
• 1-(3-Chlorobenzyl)-1,2-dihydro-3h-1,2,4-triazol-3-imine
• 1-(3-chloro-benzyl)-1H-[1,2,4]triazol-3-ylamine, AldrichCPR
• STK312801
• DB-017194
• G73612
• 1-(3-chlorobenzyl)-1H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• BBL037353
• ALBB-011661
• 1H-1,2,4-Triazol-3-amine, 1-[(3-chlorophenyl)methyl]-

• MDL： MFCD03422585
• Inchi： 1S/C9H9ClN4/c10-8-3-1-2-7(4-8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
• InChI Key： CNQNEIWBVLGIEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 208.0515740g/mol
• Monoisotopic Mass: 208.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 424.1±47.0 °C at 760 mmHg
• Flash Point: 210.3±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-Chlorobenzyl)-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)